Cas no 2171737-62-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid
• CAS No: 2171737-62-3
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6536318
• PubChem ID: 165808993
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid
• 2171737-62-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpyridin-3-yl)carbamoyl]propanoic acid
• EN300-1514691

• Inchi： 1S/C25H23N3O5/c1-15-21(11-6-12-26-15)27-24(31)22(13-23(29)30)28-25(32)33-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,20,22H,13-14H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： IWRVGVIYJRVBSR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CC=CN=C1C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid (CAS No. 2171737-62-3): A Comprehensive Overview

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid (CAS No. 2171737-62-3) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 2-methylpyridin-3-yl moiety, making it particularly valuable for constructing complex peptide architectures.

In the context of current research trends, scientists are increasingly interested in Fmoc-protected building blocks like 2171737-62-3 for developing novel peptide-based therapeutics. The global market for peptide drugs is projected to grow significantly, driven by their high specificity and reduced side effects compared to small molecule drugs. This compound serves as a crucial intermediate in the synthesis of potentially bioactive peptides targeting various diseases.

The structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid offer several advantages in synthetic chemistry. The Fmoc group provides excellent protection for the amino functionality during peptide elongation, while being readily removable under mild basic conditions. The 2-methylpyridin-3-yl component introduces interesting pharmacological properties, as pyridine derivatives are known to participate in various biological interactions.

Recent publications highlight the growing importance of CAS 2171737-62-3 in medicinal chemistry applications. Researchers are particularly interested in how the methylpyridine moiety can influence the pharmacokinetic properties of resulting peptides, potentially improving their metabolic stability and membrane permeability. These characteristics make this compound valuable for developing next-generation peptide therapeutics with enhanced bioavailability.

From a synthetic perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid demonstrates excellent compatibility with standard solid-phase peptide synthesis (SPPS) protocols. Its molecular weight of 445.48 g/mol and well-defined physicochemical properties allow for precise incorporation into peptide chains. The carboxylic acid terminus enables straightforward coupling to subsequent amino acids using common activation methods.

The pharmaceutical industry's increasing focus on targeted drug delivery systems has created additional demand for specialized building blocks like 2171737-62-3. The compound's structural features may contribute to the development of peptide-drug conjugates that can specifically target diseased tissues while minimizing off-target effects. This aligns perfectly with current precision medicine initiatives in oncology and other therapeutic areas.

Quality control of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Suppliers generally provide comprehensive characterization data to ensure the compound meets rigorous purity standards required for pharmaceutical applications. The stability profile of this material makes it suitable for long-term storage under appropriate conditions.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to Fmoc-protected amino acid derivatives like CAS 2171737-62-3. Recent advances in catalytic methods and solvent selection aim to reduce the environmental impact of peptide synthesis while maintaining high yields and purity. These developments are particularly relevant given the growing scale of peptide API manufacturing.

The commercial availability of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid from multiple specialty chemical suppliers reflects its importance in modern drug discovery. Current pricing trends indicate stable demand for this niche product, with academic institutions and pharmaceutical companies being primary consumers. The compound's shelf life and storage requirements are comparable to other Fmoc-amino acid derivatives used in peptide synthesis.

Looking forward, the applications of 2171737-62-3 are expected to expand as peptide therapeutics gain broader acceptance in treating chronic diseases. Its unique structural features position it as a valuable tool for medicinal chemists working on next-generation peptide-based drugs. The compound's versatility in both solution-phase and solid-phase synthesis makes it particularly attractive for combinatorial chemistry approaches.

For researchers working with 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory safety practices, including the use of personal protective equipment and proper ventilation, are recommended when handling this chemical. Material Safety Data Sheets (MSDS) provided by manufacturers contain detailed safety information.

The synthesis of CAS 2171737-62-3 typically involves multi-step organic transformations starting from commercially available precursors. Recent patent literature describes improved synthetic routes that enhance yield and purity while reducing production costs. These advancements contribute to making this specialized building block more accessible to the research community.

In analytical applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid can serve as a reference standard for method development and quality control in peptide synthesis. Its well-characterized properties make it suitable for calibrating instrumentation and validating analytical procedures in pharmaceutical quality assurance laboratories.

The future research directions for 2171737-62-3 may include exploration of its potential in creating peptide-based materials beyond pharmaceutical applications. The unique combination of aromatic and polar groups in its structure could lend itself to the development of functional biomaterials with specific recognition properties or self-assembly characteristics.

As the scientific community continues to explore the potential of peptide therapeutics, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyridin-3-yl)carbamoylpropanoic acid will remain essential tools for drug discovery and development. Their role in enabling the synthesis of complex, biologically active peptides positions them as critical components in the expanding field of biopharmaceutical research.